Calcium influx inducer compound 634

• Molecular Formula: C15H15N3O4S3
• Molecular Weight: 397.5 g/mol
• InChI: InChI=1S/C15H15N3O4S3/c1-4-22-15(19)12-8(2)9(3)23-14(12)18-25(20,21)11-7-5-6-10-13(11)17-24-16-10/h5-7,18H,4H2,1-3H3
• InChIKey: XVUDSTPMMKHHMW-UHFFFAOYSA-N

Standard calcium ionophores (ionomycin, A23187) cause cytotoxicity that limits in vivo EV research. This small-molecule SOCE inducer (≥95% purity) enables non-toxic pharmacological modulation of store-operated calcium entry in primary immune cells. - Validated Orai1-mediated SOCE inducer (reversible by BTP2/AnCoA4) - Increases EV particle numbers by 45% from dendritic cells - Upregulates CD86/CD80 on parent cells and released EVs - Enables TCR-dependent T cell proliferation equivalent to MPLA adjuvants - SAR data available: activity dependent on ethyl ester & unmodified sulfonamide

Calcium Influx Inducer Compound 634

Calcium influx inducer compound 634 (CAS 882291-37-4) is a small-molecule store-operated calcium entry (SOCE) inducer identified from a 28K compound high-throughput screen . It acts as a selective enhancer of extracellular vesicle (EV) release from antigen-presenting dendritic cells, simultaneously upregulating costimulatory molecules CD86 and CD80 on both parent cells and released EVs . Its molecular formula is C15H15N3O4S3 with a molecular weight of 397.5 g/mol, and it is typically supplied at ≥95% purity .

Identified from 28K-compound high-throughput screen for SOCE pathway induction

Reported to enhance EV release in primary dendritic cells, with costimulatory molecule upregulation

Activity depends on intact ethyl ester and sulfonamide groups — structural authentication critical

• [1] Sugimoto Y, et al. Identification of a Novel Small Molecule That Enhances the Release of Extracellular Vesicles with Immunostimulatory Potency via Induction of Calcium Influx. ACS Chem Biol. 2023;18(4):982-993. View Source

Compound 634 Substitution Risks

Common calcium ionophores (e.g., ionomycin, A23187) are documented to be cytotoxic, limiting their in vivo utility . Within the same screening campaign, hit compound 456 elevated Ca2+ in immortalized THP-1 cells but failed to do so in primary murine bone marrow-derived dendritic cells (mBMDCs), while compound 634 maintained robust activity in both . Furthermore, focused SAR studies demonstrate that the Ca2+ influx and downstream immunostimulatory EV functions are strictly dependent on specific structural features of 634—notably the ethyl ester and unmodified sulfonamide groups . Substituting 634 with generic Ca2+ modulators or structurally related analogues that lack these features risks loss of efficacy, cytotoxicity, or altered mechanism of action .

Common Ca2+ ionophores (ionomycin, A23187) exhibit cytotoxicity that may limit in vivo research utility; direct substitution with 634 should be evaluated in relevant models.

Structural analogue 456 failed to induce Ca2+ influx in primary mBMDCs, highlighting that primary-cell activity may not transfer across hit compounds.

SAR-modified analogues lacking intact ester or sulfonamide groups lose Ca2+ influx and EV functional activity; verifying pharmacophore integrity is essential for reproducibility.

• [1] Sugimoto Y, et al. Identification of a Novel Small Molecule That Enhances the Release of Extracellular Vesicles with Immunostimulatory Potency via Induction of Calcium Influx. ACS Chem Biol. 2023;18(4):982-993. View Source

Compound 634 Key Evidence

EV Release Enhancement

Compound 634 (10 µM) significantly increased the number of extracellular vesicles released by primary mBMDCs by 45% relative to the vehicle control (0.5% DMSO, p < 0.05) as measured by microfluidic resistive pulse sensing (MRPS) after 48 h treatment . The positive control ionomycin (1 µM) also increased EV release, but comparative EV particle counts for ionomycin were not reported in the same quantitative format . EV size distribution, morphology, and purity were confirmed to be comparable across treatments per MISEV2018 guidelines .

EV Release Enhancement

Head-to-head comparison

+45% increase vs vehicle (p < 0.05)

Reported EV release enhancement context; supports production-study benchmarks.

Primary mBMDCs, 48 h, MRPS quantification

Evidence Dimension	EV particle number in culture supernatant
Target Compound Data	+45% increase (p < 0.05) vs vehicle
Comparator Or Baseline	Vehicle control (0.5% DMSO); Ionomycin (1 µM) used as positive control
Quantified Difference	45% increase over vehicle; significant at p < 0.05
Conditions	Primary mBMDCs, 48 h treatment, MRPS (Spectradyne nCS1), C-400 cartridges

Why This Matters

Quantifies the direct EV release enhancement capability that underpins the compound's utility in EV-based vaccine adjuvant production, providing a reproducible benchmark for lot-to-lot consistency testing.

• [1] Sugimoto Y, et al. Identification of a Novel Small Molecule That Enhances the Release of Extracellular Vesicles with Immunostimulatory Potency via Induction of Calcium Influx. ACS Chem Biol. 2023;18(4):982-993. View Source

Superior Primary Cell Activity

In a direct head-to-head comparison, both compound 634 and compound 456 elevated intracellular Ca2+ in THP-1 cells in the initial screen . However, when tested in primary mBMDCs using the ratiometric Ca2+ indicator Fura-2, compound 634 retained robust Ca2+ influx activity comparable to ionomycin (1 µM), whereas compound 456 completely failed to elevate intracellular Ca2+ levels . This demonstrates a critical differential in primary cell translation that is not captured by immortalized cell line screening alone .

Primary Cell Activity

Head-to-head comparison

634: robust Ca2+ influx in mBMDCs; 456: no detectable Ca2+ elevation

Primary cell translation context: compound 456 failed in physiologically relevant assay.

Fura-2 ratiometric assay, 5–10 µM

Evidence Dimension	Intracellular Ca2+ elevation in primary mBMDCs
Target Compound Data	Robust Ca2+ influx, comparable to ionomycin 1 µM
Comparator Or Baseline	Compound 456: no detectable Ca2+ elevation in mBMDCs
Quantified Difference	Qualitative binary difference: active (634) vs inactive (456) in primary cells
Conditions	Primary mBMDCs, Fura-2 ratiometric assay, compound concentration 5–10 µM

Why This Matters

Guides procurement decisions by demonstrating that a structurally related in-class hit from the same screen fails in the physiologically relevant primary cell system, validating the selection of compound 634 for further study.

• [1] Sugimoto Y, et al. Identification of a Novel Small Molecule That Enhances the Release of Extracellular Vesicles with Immunostimulatory Potency via Induction of Calcium Influx. ACS Chem Biol. 2023;18(4):982-993. View Source

SAR: Essential Pharmacophores

Focused SAR studies generated 12 analogues of compound 634. Three analogues—2E241 (ethylamide), 2F186 (N-methyl sulfonamide), and 2H013 (carboxylic acid)—completely lost the ability to induce Ca2+ influx in mBMDCs . These Ca2+ influx-negative analogues also failed to increase EV release (measured by CD63-Tluc reporter) or costimulatory molecule expression . In contrast, nine Ca2+ influx-positive analogues (including 634, 2G176, 2G179a, 2G179c, 2G179g) all enhanced EV release and costimulatory molecule expression . When T cell proliferation was quantified, EVs from Ca2+ influx-positive compounds elicited significantly higher T cell proliferation than EVs from Ca2+ influx-negative compounds (p < 0.001) . The levels of intracellular Ca2+ increase positively correlated with CD63-Tluc reporter responses and costimulatory molecule expression (p < 0.001) .

SAR Pharmacophore Requirement

Head-to-head comparison

3 Ca2+ influx-negative analogues lost EV release and T cell proliferation; 9 Ca2+ influx-positive analogues retained function (p < 0.001)

Essential ester/sulfonamide pharmacophores context; structural verification critical.

10 µM each, CD63-Tluc reporter, CFSE T cell assay

Evidence Dimension	Ca2+ influx induction, EV release, costimulatory molecule expression, T cell proliferation
Target Compound Data	634: Ca2+ influx-positive; robust EV release; high CD86/CD80 expression; strong T cell proliferation
Comparator Or Baseline	2E241, 2F186, 2H013: Ca2+ influx-negative; no EV release; no costimulatory upregulation; minimal T cell proliferation
Quantified Difference	Significant difference in T cell proliferation (Ca2+-positive vs Ca2+-negative, p < 0.001); positive correlation between Ca2+ levels and EV/CD86/CD80 responses (p < 0.001)
Conditions	Primary mBMDCs, 10 µM each analogue, Fura-2 assay, CD63-Tluc reporter, flow cytometry, DO11.10 CD4+ T cell CFSE proliferation assay

Why This Matters

Establishes that the ester and sulfonamide functionalities are essential pharmacophores; procurement of any analogue lacking these groups will yield an inactive compound, making structural authentication critical for experimental reproducibility.

• [1] Sugimoto Y, et al. Identification of a Novel Small Molecule That Enhances the Release of Extracellular Vesicles with Immunostimulatory Potency via Induction of Calcium Influx. ACS Chem Biol. 2023;18(4):982-993. View Source

SOCE Pathway Confirmation

Ca2+ add-back assays demonstrated that compound 634 triggers Ca2+ release from endoplasmic reticulum stores followed by store-operated Ca2+ entry (SOCE) across the plasma membrane . The SOCE inhibitors BTP2 (YM-58483) and AnCoA4 (Orai1 channel inhibitor) both blocked 634-induced Ca2+ entry . Furthermore, BTP2 significantly suppressed 634-induced upregulation of CD86 and CD80 on mBMDCs . This confirms that the immunostimulatory EV phenotype is mechanistically linked to Orai1-mediated SOCE rather than nonspecific calcium perturbation .

SOCE Pathway Confirmation

Class-level inference

634-induced Ca2+ entry blocked by BTP2 and AnCoA4; CD86/CD80 upregulation suppressed by BTP2

Orai1/SOCE pathway mechanism context; differentiates from nonspecific calcium perturbation.

mBMDCs, Ca2+ add-back assay, Fura-8

Evidence Dimension	Ca2+ influx dependence on SOCE pathway
Target Compound Data	634-induced Ca2+ entry blocked by BTP2 and AnCoA4; CD86/CD80 upregulation suppressed by BTP2
Comparator Or Baseline	Ionomycin: also SOCE-dependent but cytotoxic; Thapsigargin: SERCA inhibition, different mechanism
Quantified Difference	BTP2 treatment significantly suppressed CD86 and CD80 expression induced by 634 (qualitative significance reported)
Conditions	mBMDCs, Ca2+ add-back assay, Fura-8, BTP2 and AnCoA4 co-treatment

Why This Matters

Differentiates compound 634 from general calcium ionophores by its defined molecular mechanism through Orai1/SOCE, enabling pathway-specific experimental designs that nonspecific Ca2+ elevators cannot support.

• [1] Sugimoto Y, et al. Identification of a Novel Small Molecule That Enhances the Release of Extracellular Vesicles with Immunostimulatory Potency via Induction of Calcium Influx. ACS Chem Biol. 2023;18(4):982-993. View Source

CD86/CD80-Mediated T Cell Activation

EVs isolated from 634-treated mBMDCs (EV634) induced significantly higher DO11.10 CD4+ T cell proliferation and IL-2 release than EVs from vehicle-treated cells (p < 0.001), an effect equivalent to that of EVs from ionomycin- or MPLA-treated cells . When equal particle numbers (10^9/mL) were used, EV634 maintained superior T cell proliferation compared to EV vehicle (p < 0.001), demonstrating that both increased EV quantity and enhanced per-particle quality contribute to function . Neutralizing antibodies against CD86 and CD80 reduced T cell proliferation induced by EV634 to baseline levels, proving that the costimulatory molecules upregulated by 634 are mechanistically required for T cell activation .

T Cell Activation

Head-to-head comparison

EV634 vs EVveh: higher T cell proliferation (p < 0.001); neutralization of CD86/CD80 reduced proliferation to baseline

Costimulatory molecule-dependent T cell activation context; supports EV functional quality assessment.

DO11.10 CD4+ T cells, CFSE dilution, IL-2 ELISA

Evidence Dimension	T cell proliferation (CFSE dilution) and IL-2 release
Target Compound Data	EV634: significantly higher T cell proliferation vs EV vehicle (p < 0.001); neutralization of CD86/CD80 abolishes proliferation
Comparator Or Baseline	EV vehicle (EVveh), EV ION, EV MPLA, EV No cells (negative control)
Quantified Difference	p < 0.001 for EV634 vs EVveh; equivalent to EV ION and EV MPLA; proliferation reduced to baseline by anti-CD86/CD80 antibodies
Conditions	DO11.10 CD4+ T cells, OVA323–339 peptide, CFSE labeling, IL-2 ELISA, EV particle number normalized (10^9/mL)

Why This Matters

Demonstrates that 634 not only increases EV quantity but endows EVs with functionally validated immunostimulatory capacity, a dual advantage critical for EV-based vaccine adjuvant applications.

• [1] Sugimoto Y, et al. Identification of a Novel Small Molecule That Enhances the Release of Extracellular Vesicles with Immunostimulatory Potency via Induction of Calcium Influx. ACS Chem Biol. 2023;18(4):982-993. View Source

Compound 634 Applications

EV-Based Vaccine Adjuvant Production

Compound 634 enables the scalable production of immunostimulatory extracellular vesicles from dendritic cells, yielding a 45% increase in EV particle numbers with significantly enhanced surface CD86 and CD80 expression—both prerequisites for T cell priming . The resulting EVs induce TCR-dependent T cell proliferation at levels equivalent to MPLA-adjuvanted controls, supporting their use as next-generation vaccine adjuvant candidates .

SOCE Pathway Studies

As a validated Orai1-mediated SOCE inducer whose activity is reversible by BTP2 and AnCoA4, compound 634 provides a non-cytotoxic pharmacological tool for dissecting SOCE-dependent signaling pathways in primary immune cells without the confounding cytotoxicity associated with ionomycin or thapsigargin .

SAR Chemotype Reference

The well-characterized SAR series around compound 634—where ester hydrolysis, amide substitution, or N-methylation of the sulfonamide abolishes activity—serves as a reference framework for medicinal chemistry programs targeting calcium-dependent EV modulation, enabling rational design of analogues with retained or tuned pharmacophore properties .

EV Batch Quality Control

The quantitative benchmarks established for compound 634—namely the 45% EV release enhancement, CD86/CD80 upregulation, and T cell proliferation indices—provide defined acceptance criteria for batch-to-batch consistency testing of EV products generated using this inducer, supporting regulatory documentation in preclinical development .

Application

Selection Property

Validation Focus

EV-based vaccine adjuvant research

EV release enhancement & costimulatory molecule upregulation

EV particle quantification, CD86/CD80 surface expression

SOCE pathway studies

Orai1-mediated SOCE induction without cytotoxicity

Ca2+ influx assays with SOCE inhibitors (BTP2/AnCoA4)

SAR chemotype reference

Defined ester/sulfonamide pharmacophore requirements

Ca2+ influx and EV functional assay for analogue screening

EV batch quality control research

Established quantitative EV release and functional benchmarks

Batch-to-batch EV yield and T cell proliferation consistency

• [1] Sugimoto Y, et al. Identification of a Novel Small Molecule That Enhances the Release of Extracellular Vesicles with Immunostimulatory Potency via Induction of Calcium Influx. ACS Chem Biol. 2023;18(4):982-993. View Source